Cas no 2228561-04-2 (2-4-bromo-3-(trifluoromethyl)phenylazetidine)

• Product Name: 2-4-bromo-3-(trifluoromethyl)phenylazetidine
• CAS No: 2228561-04-2
• MF: C₁₀H₉BrF₃N
• MW: 280.084372282028
• CID: 5923037
• PubChem ID: 165803064
• Update Time: 2025-06-28

2-4-bromo-3-(trifluoromethyl)phenylazetidine Chemical and Physical Properties

Names and Identifiers

• 2-4-bromo-3-(trifluoromethyl)phenylazetidine
• 2-[4-bromo-3-(trifluoromethyl)phenyl]azetidine
• 2228561-04-2
• EN300-1943671

• Inchi： 1S/C10H9BrF3N/c11-8-2-1-6(9-3-4-15-9)5-7(8)10(12,13)14/h1-2,5,9,15H,3-4H2
• InChI Key： YFPDTRMLQDPPJT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(F)(F)F)C1CCN1

Computed Properties

• Exact Mass: 278.98705g/mol
• Monoisotopic Mass: 278.98705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12Ų

Additional information on 2-4-bromo-3-(trifluoromethyl)phenylazetidine

Chemical Profile of 2-4-bromo-3-(trifluoromethyl)phenylazetidine (CAS No. 2228561-04-2)

2-4-bromo-3-(trifluoromethyl)phenylazetidine, identified by its Chemical Abstracts Service (CAS) number 2228561-04-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the azetidine class, characterized by a five-membered heterocyclic ring containing two carbon atoms and one nitrogen atom. The presence of bromine and trifluoromethyl substituents on the phenyl ring introduces unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The structural features of 2-4-bromo-3-(trifluoromethyl)phenylazetidine make it particularly interesting for drug discovery efforts. The bromine atom at the 4-position of the phenyl ring serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are widely employed in the synthesis of complex molecular architectures, enabling the construction of libraries of derivatives with tailored pharmacological profiles. The trifluoromethyl group, located at the 3-position, is known to enhance metabolic stability and binding affinity to biological targets, a phenomenon often exploited in medicinal chemistry to improve drug efficacy.

In recent years, there has been growing interest in azetidine derivatives as potential therapeutic agents due to their ability to mimic natural amino acid structures while maintaining favorable pharmacokinetic properties. 2-4-bromo-3-(trifluoromethyl)phenylazetidine represents an advanced intermediate in this context, serving as a building block for compounds targeting various disease pathways. For instance, studies have demonstrated the utility of azetidine scaffolds in developing kinase inhibitors, which are critical in oncology research. The brominated and trifluoromethylated phenylazetidine derivative is particularly noteworthy for its potential in modulating tyrosine kinase activity, a key mechanism in cancer cell proliferation.

Recent advancements in computational chemistry have further highlighted the significance of 2-4-bromo-3-(trifluoromethyl)phenylazetidine as a lead compound. Molecular docking simulations have revealed its high binding affinity to enzymes such as Janus kinases (JAKs), which play a pivotal role in inflammatory responses and autoimmune diseases. By leveraging structure-based drug design principles, researchers have been able to optimize the scaffold for improved selectivity and potency. The combination of experimental synthesis and computational modeling has accelerated the discovery pipeline, leading to promising candidates for clinical evaluation.

The pharmaceutical industry has also recognized the potential of 2-4-bromo-3-(trifluoromethyl)phenylazetidine in addressing unmet medical needs. Its unique structural motif allows for fine-tuning of physicochemical properties such as solubility, lipophilicity, and bioavailability—parameters that are crucial for successful drug development. Preclinical studies have begun to explore its efficacy in models of inflammation and fibrosis, where modulation of kinase activity is hypothesized to yield therapeutic benefits. These investigations underscore the compound's versatility as a pharmacological tool.

From a synthetic chemistry perspective, 2-4-bromo-3-(trifluoromethyl)phenylazetidine exemplifies the importance of strategic functional group placement in designing molecules with desired biological activity. The presence of both bromine and trifluoromethyl groups provides multiple opportunities for derivatization, allowing chemists to explore diverse chemical space efficiently. Techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in generating analogs with enhanced pharmacological properties. Such methodologies align with modern drug discovery trends that emphasize rapid iteration and high-throughput screening.

The broader significance of this compound lies in its contribution to the expanding arsenal of molecular tools available to medicinal chemists. As drug development becomes increasingly sophisticated, compounds like 2-4-bromo-3-(trifluoromethyl)phenylazetidine serve not only as intermediates but also as inspiration for new chemical entities. By integrating insights from synthetic organic chemistry with advances in biotechnology, researchers continue to uncover novel applications for azetidine derivatives across multiple therapeutic areas.

In conclusion,2-4-bromo-3-(trifluoromethyl)phenylazetidine (CAS No. 2228561-04-2) is a multifaceted compound with substantial potential in pharmaceutical research. Its structural features enable diverse synthetic manipulations while offering promising biological activities relevant to contemporary therapeutic challenges. As ongoing studies elucidate its mechanisms of action and optimize its pharmacological profile, this compound is poised to play a significant role in future drug development initiatives.